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For Researchers, Scientists, and Drug Development Professionals

ATTO 590, a fluorescent dye belonging to the rhodamine family, has emerged as a powerful
tool in a wide array of life science and drug discovery applications. Its exceptional
photophysical characteristics, including strong absorption, high fluorescence quantum yield,
and robust photostability, make it a preferred choice for advanced imaging and analytical
techniques. This in-depth technical guide provides a comprehensive overview of ATTO 590's
spectral properties, detailed experimental protocols for its use, and visualizations of relevant
experimental workflows.

Core Spectral and Photophysical Characteristics

ATTO 590 is characterized by its bright, orange-red fluorescence and remarkable stability. As
supplied, it typically consists of a mixture of two isomers with virtually identical spectral
properties.[1] The dye is moderately hydrophilic, ensuring its utility in aqueous environments
common to biological experiments.[1]

Quantitative Spectral Data
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The key spectral and photophysical parameters of ATTO 590 are summarized in the table
below for easy reference and comparison.

Property Value Reference(s)
Excitation Maximum (Aex) 593 - 594 nm [2][3]
Emission Maximum (Aem) 622 - 624 nm [2][3]
Molar Extinction Coefficient (g) 120,000 M—tcm™1 [2][4]
Fluorescence Quantum Yield

0.80 (80%) [2][4]
(P)
Fluorescence Lifetime (1) 3.7ns [2][4]
Recommended Excitation

575 - 610 nm [1]

Range

Key Characteristics and Considerations

» High Photostability and Thermal Stability: ATTO 590 exhibits remarkable resistance to
photobleaching and thermal degradation, making it highly suitable for demanding
applications such as single-molecule detection and super-resolution microscopy.[1]

e pH Sensitivity: While generally stable, the fluorescence of rhodamine dyes can be influenced
by pH. For amine-reactive conjugations using NHS esters, a pH range of 8.0-9.0 is optimal
for the labeling reaction.[5]

o Applications: The robust properties of ATTO 590 lend it to a diverse range of applications,
including:

o Single-molecule detection[1]

[¢]

High-resolution microscopy (PALM, dSTORM, STED)[1]

[¢]

Flow cytometry (FACS)[1]

o

Fluorescence In Situ Hybridization (FISH)[3]
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o FOrster Resonance Energy Transfer (FRET)

Experimental Protocols

Detailed methodologies for common applications of ATTO 590 are provided below. These
protocols serve as a starting point and may require optimization based on the specific
experimental context.

Protein Labeling with ATTO 590 NHS Ester

This protocol outlines the covalent labeling of proteins via primary amines (e.g., lysine
residues) using an N-hydroxysuccinimide (NHS) ester derivative of ATTO 590.

Materials:

o Protein of interest in an amine-free buffer (e.g., PBS, HEPES)
e ATTO 590 NHS ester

e Anhydrous, amine-free DMSO or DMF

e Labeling Buffer: 0.1 M sodium bicarbonate, pH 8.3

o Gel filtration column (e.g., Sephadex G-25)

o Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

» Protein Preparation: Dissolve or dialyze the protein into the labeling buffer at a concentration
of 2-10 mg/mL. Ensure the buffer is free of amine-containing substances like Tris or glycine.

e Dye Preparation: Immediately before use, dissolve the ATTO 590 NHS ester in DMSO or
DMF to a concentration of 1-10 mg/mL.

o Labeling Reaction: Add a 3- to 10-fold molar excess of the reactive dye to the protein
solution while gently vortexing.
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 Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from
light.

 Purification: Separate the labeled protein from the unreacted dye using a gel filtration column
pre-equilibrated with PBS. The first colored band to elute will be the ATTO 590-labeled
protein.

o Determination of Degree of Labeling (DOL): The DOL, or the average number of dye
molecules per protein, can be calculated by measuring the absorbance of the conjugate at
280 nm and the absorbance maximum of ATTO 590 (~594 nm). A correction factor is needed
to account for the dye's absorbance at 280 nm.[5]

o Storage: Store the purified conjugate at 4°C for short-term use or at -20°C or -80°C for long-
term storage.[5]

Staining of F-Actin with ATTO 590-Phalloidin

This protocol describes the visualization of filamentous actin (F-actin) in fixed cells using a
phalloidin conjugate of ATTO 590.

Materials:

e Cells cultured on coverslips

» Fixation Solution: 3-4% formaldehyde in PBS

» Permeabilization Buffer: 0.1% Triton X-100 in PBS

» Blocking Solution: 1% BSA in PBS

¢ ATTO 590-phalloidin stock solution (e.g., 10 uM in methanol)
e PBS

e Mounting medium

Procedure:
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o Cell Fixation: Fix the cells with the fixation solution for 10-30 minutes at room temperature.
e Washing: Wash the cells two to three times with PBS.

o Permeabilization: Permeabilize the cells with the permeabilization buffer for 3-5 minutes.

e Washing: Wash the cells two to three times with PBS.

» Blocking (Optional): To reduce non-specific binding, incubate the cells with the blocking
solution for 20-30 minutes.

 Staining: Dilute the ATTO 590-phalloidin stock solution to the desired working concentration
(typically 1:100 to 1:1000) in PBS (or blocking solution). Incubate the cells with the staining
solution for 20-90 minutes at room temperature, protected from light.

e Washing: Wash the cells two to three times with PBS.

e Mounting: Mount the coverslips onto microscope slides using an appropriate mounting
medium.

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate common experimental
workflows involving ATTO 590.
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Protein Labeling Workflow with ATTO 590 NHS Ester

Cells on Coverslip

Fixation
(Formaldehyde)

Wash (PBS)

1

Permeabilization
(Triton X-100)

Wash (PBS)

1

Blocking (BSA)
[ (Optional) ]

Stain with
ATTO 590-Phalloidin

Wash (PBS)

[Mount Coverslia

Fluorescence Microscopy

1

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15599883/docs?utm_src=pdf-body#atto-590-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://www.benchchem.com/product/b15599883/docs?utm_src=pdf-body-img#atto-590-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

F-Actin Staining Workflow using ATTO 590-Phalloidin
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Generalized FRET Experimental Workflow using ATTO 590 as an Acceptor

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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